Cas no 1257901-68-0 (3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid)

• Product Name: 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid
• CAS No: 1257901-68-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4582741
• PubChem ID: 55250714
• Update Time: 2025-05-28

3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-1-yl)isonicotinic acid
• 3-pyrrolidin-1-ylpyridine-4-carboxylic acid
• 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid
• Z1642061119

• Inchi： 1S/C10H12N2O2/c13-10(14)8-3-4-11-7-9(8)12-5-1-2-6-12/h3-4,7H,1-2,5-6H2,(H,13,14)
• InChI Key： CRWCKDDTUOLQDZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid

Recent Advances in the Study of 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid (CAS: 1257901-68-0)

3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid (CAS: 1257901-68-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound, characterized by its pyrrolidine and pyridine moieties, has been investigated for its role as a building block in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study reported that derivatives of 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid exhibited high binding affinity to specific oncogenic targets, suggesting its utility in cancer therapy.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel analogs of 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid and their evaluation against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed potent activity against Gram-positive pathogens, with minimal cytotoxicity to human cells, underscoring their potential as next-generation antibiotics.

Mechanistic studies have further elucidated the compound's mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the pyrrolidine ring contributes to conformational rigidity, enhancing the compound's binding specificity. Molecular docking simulations supported these findings, showing favorable interactions with key enzymatic targets involved in disease pathways.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid derivatives. Recent efforts have focused on improving solubility and bioavailability through structural modifications, as reported in a 2024 study in the European Journal of Medicinal Chemistry. The study highlighted the successful incorporation of hydrophilic groups, which significantly enhanced the compound's in vivo performance.

In conclusion, 3-(pyrrolidin-1-yl)pyridine-4-carboxylic acid (CAS: 1257901-68-0) represents a promising scaffold for drug development, with applications spanning oncology and infectious diseases. Ongoing research aims to address current limitations and expand its therapeutic potential. Future studies should explore its utility in combination therapies and its effects on emerging drug-resistant strains.